Cas no 125988-01-4 ((5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester)

• Product Name: (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester
• CAS No: 125988-01-4
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD16251319
• CID: 835945
• PubChem ID: 9794547
• Update Time: 2025-05-23

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 6-cyano-5-hydroxy-3-oxohexanoate
• Hexanoic acid, 6-cyano-5-hydroxy-3-oxo-, 1,1-dimethylethyl ester, (R)-
• (5R)-1,1-Dimethylethyl 6-cyano-5-hydroxy-3-oxohexanoate
• tert-Butyl (R)-6-Cyano-5-hydroxy-3-oxohexanoate
• (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester
• tert-butyl (5R)-6-cyano-5-hydroxy-3-oxohexanoate
• Ats-6
• R-tert-Butyl 6-Cyano-5-hydroxy-3-oxohexanoate
• (3S)-3-{[(tert-butoxy)carbonyl]aMino}hex-5-enoic acid
• (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoicd-Tert-Butyl Ester
• (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid 1,1-DiMethylethyl Ester
• Hexanoic acid, 6-cyano-5-hydroxy-3-oxo-, 1,1-diMethylethyl ester, (5R)-
• Atorvastatin Impurity 59
• MFCD16251319
• (5R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3-oxo -hexanoate
• CS-11371
• DA-17976
• CS-0254365
• A855116
• SCHEMBL583480
• (R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3oxohexanoate
• (5R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3-oxo-hexanoate
• t-butyl (r)-6-cyano-5-hydroxy-3-oxohexanoate
• CCQZKUWBWPJBPY-MRVPVSSYSA-N
• (R)-tert-Butyl6-cyano-5-hydroxy-3-oxohexanoate
• (R)-1,1-dimethylethyl 6-cyano-5hydroxy-3-oxohexanoate
• (R)-1,1-dimethyl-ethyl 6-cyano-5-hydroxy-3-oxohexanoate
• (R)-tert-butyl 6-cyano-5-hydroxy-3-oxohexanoate;tert-Butyl (R)-6-Cyano-5-hydroxy-3-oxohexanoate
• 125988-01-4
• J-005312
• AKOS022184066
• (R)-1,1-dimethylethyl 6-cyano-5-hydroxy-3-oxohexanoate
• AC2585

• MDL： MFCD16251319
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)7-9(14)6-8(13)4-5-12/h8,13H,4,6-7H2,1-3H3/t8-/m1/s1
• InChI Key： CCQZKUWBWPJBPY-MRVPVSSYSA-N
• SMILES： O(C(CC(C[C@@H](CC#N)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 393.2±32.0 °C at 760 mmHg
• Flash Point: 191.6±25.1 °C
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 87.39
• LogP: 0.95198
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester (CAS No. 125988-01-4)

(5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester (CAS No. 125988-01-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its chiral center, which imparts specific stereochemical properties, and its functional groups, which include a cyano group, a hydroxyl group, and a tert-butyl ester moiety.

The cyano group in (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester is particularly noteworthy due to its ability to participate in a wide range of chemical reactions. This functional group can undergo nucleophilic addition reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the cyano group can influence the electronic properties of the molecule, which is crucial for applications in materials science and organic electronics.

The hydroxyl group in (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester adds another layer of reactivity and functionality. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly affect the solubility and stability of the compound. In pharmaceutical research, hydroxyl groups are often targeted for modification to enhance the bioavailability and pharmacokinetic properties of drug candidates.

The tert-butyl ester moiety in (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester is a protective group that can be selectively cleaved under mild conditions to release the corresponding carboxylic acid. This feature makes the compound an excellent precursor for the synthesis of carboxylic acid derivatives, which are important intermediates in various synthetic pathways. The tert-butyl ester also imparts increased stability to the molecule, making it suitable for long-term storage and handling.

Recent studies have highlighted the potential of (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester in drug discovery and development. For instance, researchers at the University of California have explored its use as a scaffold for the design of novel inhibitors targeting specific enzymes involved in metabolic disorders. The chiral center in the compound allows for the synthesis of enantiomerically pure derivatives, which can exhibit distinct biological activities due to their different spatial configurations.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the role of (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester as a building block for constructing peptidomimetics with enhanced bioactivity and reduced toxicity. The unique combination of functional groups in this compound provides a versatile platform for introducing multiple points of modification, enabling the fine-tuning of molecular properties to meet specific therapeutic requirements.

Furthermore, (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester has shown promise in materials science applications. Researchers at MIT have utilized this compound as a monomer for polymer synthesis, resulting in polymers with tunable mechanical properties and thermal stability. The presence of the cyano group and hydroxyl group allows for controlled polymerization reactions, leading to materials with tailored functionalities for use in advanced technologies such as flexible electronics and biomedical devices.

In conclusion, (5R)-6-Cyano-5-hydroxy-3-oxo-hexanoic Acid tert-Butyl Ester (CAS No. 125988-01-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development, particularly in pharmaceuticals and materials science. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.